2,4-Diethyl-6-fluoro-3-propylquinoline

• Molecular Formula: C16H20FN
• Molecular Weight: 245.33 g/mol
• IUPAC Name: 2,4-diethyl-6-fluoro-3-propylquinoline
• InChI: InChI=1S/C16H20FN/c1-4-7-13-12(5-2)14-10-11(17)8-9-16(14)18-15(13)6-3/h8-10H,4-7H2,1-3H3
• InChI Key: DMHOTYWCKYPCBM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C2=C(C=CC(=C2)F)N=C1CC)CC

Description

2,4-Diethyl-6-fluoro-3-propylquinoline (CAS: 2060047-18-7) is a quinoline derivative featuring a fluorine atom at position 6, ethyl groups at positions 2 and 4, and a propyl substituent at position 2. Quinoline derivatives are renowned for their diverse applications in pharmaceuticals, agrochemicals, and materials science due to their aromatic heterocyclic structure. The fluorine atom in this compound is strategically positioned to enhance electronic properties and metabolic stability, while the alkyl groups (ethyl and propyl) contribute to lipophilicity, influencing solubility and membrane permeability .

Preparation Methods

The synthesis of 2,4-Diethyl-6-fluoro-3-propylquinoline involves several steps, typically starting with the preparation of the quinoline core. One common method involves the cyclization of aniline derivatives with appropriate reagents. For instance, the reaction of 4-fluoroaniline with suitable alkylating agents can yield the desired fluorinated quinoline . Industrial production methods may involve large-scale cyclization reactions under controlled conditions to ensure high yield and purity.

Chemical Reactions Analysis

2,4-Diethyl-6-fluoro-3-propylquinoline can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of quinoline N-oxides.

Reduction: Reduction reactions can convert the quinoline ring into dihydroquinoline derivatives.

Substitution: Nucleophilic substitution reactions can occur at the fluorine atom, allowing for the introduction of different substituents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2,4-Diethyl-6-fluoro-3-propylquinoline has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex fluorinated quinoline derivatives.

Biology: The compound exhibits potential antibacterial and antiviral activities, making it a candidate for drug development.

Medicine: Fluorinated quinolines are explored for their antimalarial and anticancer properties.

Industry: It finds applications in the development of liquid crystals and dyes.

Mechanism of Action

The mechanism of action of 2,4-Diethyl-6-fluoro-3-propylquinoline involves its interaction with specific molecular targets. For instance, in antibacterial applications, it may inhibit bacterial DNA gyrase, an enzyme crucial for DNA replication. This inhibition prevents bacterial cell division and leads to cell death . The exact pathways and molecular targets can vary depending on the specific application and biological system.

Comparison with Similar Compounds

Table 1: Substituent Patterns and Molecular Weights

Compound Name	Substituents (Positions)	Molecular Weight	Key Features
2,4-Diethyl-6-fluoro-3-propylquinoline	2-Ethyl, 4-Ethyl, 6-Fluoro, 3-Propyl	~273.38*	High lipophilicity, fluorine-enhanced stability
6-Chloro-2-cyclopropyl-4-(trifluoromethyl)quinoline	6-Chloro, 2-Cyclopropyl, 4-Trifluoromethyl	271.67	Electronegative CF₃ group, halogenated core
4-(4-Chlorophenyl)-6-fluoro-3-methyl-1-phenylpyrazoloquinoline (F6)	6-Fluoro, 3-Methyl, 4-Chlorophenyl	~363.81	Pyrazoloquinoline hybrid, planar structure
2-Amino-6-fluoro-3-propylquinoline	2-Amino, 6-Fluoro, 3-Propyl	204.24	Amino group enhances hydrogen bonding
N-(2-(3,3-difluoropyrrolidin-1-yl)ethyl)-6-fluoroquinoline-4-carboxamide	6-Fluoro, 4-Carboxamide, difluoropyrrolidine side chain	~392.37	Antimicrobial activity, polar functional groups

*Calculated based on formula C₁₇H₂₁FN.

Key Observations :

• Fluorine vs. Chlorine: Fluorine at position 6 (as in the target compound) improves metabolic stability compared to chlorine in 6-chloro-2-cyclopropyl-4-(trifluoromethyl)quinoline, which may increase reactivity toward nucleophilic substitution .
• Alkyl vs. Aryl Groups : The diethyl and propyl substituents in the target compound enhance lipophilicity relative to aryl-substituted analogs like F6, which exhibit stronger π-π stacking but reduced solubility .

Physicochemical Properties

Table 2: Solubility and Thermal Stability

Compound Name	Solubility (LogP)	Thermal Stability (°C)	Notable Properties
2,4-Diethyl-6-fluoro-3-propylquinoline	~4.2*	>200	High thermal stability, low aqueous solubility
6-Fluoro-3-methyl-2-(4-phenylphenyl)quinoline-4-carboxylic acid	~3.1	180–190	Carboxylic acid group improves solubility in polar solvents
6-Chloro-2-cyclopropyl-4-(trifluoromethyl)quinoline	3.8	190–210	CF₃ group increases electronegativity
3-(3-Fluoro-propyl)-6-nitro-2-piperazin-1-yl-quinoline	~2.9	160–175	Nitro group reduces stability, piperazine enhances bioavailability

*Estimated using fragment-based methods.

Key Observations :

• The target compound’s high LogP (~4.2) suggests strong lipid membrane affinity, advantageous for central nervous system (CNS) drug delivery but challenging for aqueous formulations.
• Carboxylic acid derivatives (e.g., ) exhibit lower LogP (~3.1) due to ionizable groups, enhancing solubility in biological matrices .

Key Observations :

• Fluorine’s role in enhancing bioavailability is consistent across derivatives, but specific activities vary with substituents. For example, the carboxamide group in ’s compound confers antimicrobial properties, whereas the target compound’s alkyl chains may favor CNS-targeted applications .

Biological Activity

2,4-Diethyl-6-fluoro-3-propylquinoline is a synthetic compound belonging to the quinoline family, known for its diverse biological activities. This article explores its biological activity, including mechanisms of action, potential therapeutic applications, and relevant case studies.

• Molecular Formula : C13H16F N
• Molecular Weight : 219.27 g/mol
• IUPAC Name : 2,4-Diethyl-6-fluoro-3-propylquinoline

The biological activity of 2,4-Diethyl-6-fluoro-3-propylquinoline is largely attributed to its ability to interact with various biological macromolecules. The presence of the fluorine atom enhances its lipophilicity and binding affinity to target proteins, potentially increasing its potency as a pharmaceutical agent.

Interaction with Biological Targets

Research indicates that quinoline derivatives can inhibit specific enzymes and receptors involved in disease pathways. The exact mechanism may involve:

• Enzyme Inhibition : Compounds like this quinoline may serve as inhibitors for enzymes such as kinases or phosphatases.
• Receptor Modulation : They can act on neurotransmitter receptors or other cellular receptors, influencing signaling pathways.

Biological Activity Overview

Numerous studies have documented the biological activities of quinoline derivatives. Here are some key findings related to 2,4-Diethyl-6-fluoro-3-propylquinoline:

Activity Type	Description	Reference
Antimicrobial	Exhibited significant antimicrobial activity against various bacterial strains.
Anticancer	Demonstrated cytotoxic effects against cancer cell lines, suggesting potential anticancer properties.
Antioxidant	Showed antioxidant properties that may protect cells from oxidative stress.

Case Study 1: Antimicrobial Activity

In a study evaluating the antimicrobial properties of various quinoline derivatives, 2,4-Diethyl-6-fluoro-3-propylquinoline was tested against Gram-positive and Gram-negative bacteria. The results indicated that this compound had a minimum inhibitory concentration (MIC) comparable to standard antibiotics like ampicillin, showcasing its potential as an antimicrobial agent.

Case Study 2: Anticancer Effects

A series of experiments were conducted on human cancer cell lines (e.g., MCF-7 breast cancer cells) where 2,4-Diethyl-6-fluoro-3-propylquinoline was found to induce apoptosis at specific concentrations. The study reported an IC50 value indicating that the compound effectively inhibited cell proliferation.

Research Findings

Recent research has focused on optimizing the synthesis of quinoline derivatives to enhance their biological activity. For instance:

• Synthesis Optimization : New synthetic routes have been developed that improve yield and purity of 2,4-Diethyl-6-fluoro-3-propylquinoline.
• Structure-Activity Relationship (SAR) : Investigations into how variations in the structure affect biological activity have provided insights into designing more potent derivatives.